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Compound of Interest

Compound Name: 4-Chloro-3,5-difluorobenzaldehyde

Cat. No.: B045035

Technical Support Center: 4-Chloro-3,5-
difluorobenzaldehyde

This guide provides essential safety information, handling protocols, and troubleshooting
advice for the use of 4-Chloro-3,5-difluorobenzaldehyde (CAS No. 1160573-20-5) in a
laboratory setting. It is intended for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 4-Chloro-3,5-difluorobenzaldehyde?

Al: 4-Chloro-3,5-difluorobenzaldehyde is considered hazardous. The primary hazards

include:

Harmful if swallowed (H302).[1]
Potential for skin, eye, and respiratory irritation.[2]
It may be toxic to aquatic life with long-lasting effects.[3]

Some similar compounds are combustible liquids and may form explosive mixtures with air
upon intense heating.[4]
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Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: A comprehensive PPE strategy is crucial. The minimum required PPE includes:

o Eye/Face Protection: Wear chemical safety goggles or glasses that conform to approved
standards.[5][6] A face shield may be necessary if there is a splash risk.[7][8]

e Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.[8][9] Always
inspect gloves before use.

o Body Protection: A standard laboratory coat must be worn and kept buttoned.[8][10] For
larger quantities or higher risk of exposure, consider a chemical-resistant apron or coveralls.

» Respiratory Protection: All handling should be conducted in a certified chemical fume hood to
minimize inhalation.[8] If ventilation is inadequate, a NIOSH-approved respirator with an
appropriate filter should be used.[2][5]

Q3: How should 4-Chloro-3,5-difluorobenzaldehyde be properly stored?

A3: Proper storage is essential to maintain the chemical's integrity and ensure safety.

» Store in a cool, dry, and well-ventilated place.[2][11]

» Keep the container tightly closed to prevent moisture and air exposure.[2][12]

e The compound may be air and light sensitive; some suppliers recommend storing under an
inert gas like nitrogen or argon.[1][3]

» Store away from incompatible materials such as strong oxidizing agents, strong reducing
agents, and strong bases.[3][12]

o Keep away from heat, sparks, open flames, and other sources of ignition.[4][12]

Q4: What is the correct procedure for disposing of waste containing this chemical?

A4: Chemical waste must be managed according to institutional, local, and national
regulations.
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e Dispose of contents and container to an approved waste disposal plant.[2][3]
» Do not empty into drains, as the substance can be toxic to aquatic life.[4]

o Waste containers must be clearly labeled with the chemical name and associated hazards.

[8]

o Consult your institution's environmental health and safety (EHS) department for specific
disposal protocols.

Q5: What should | do in case of accidental exposure?
A5: Immediate action is critical in case of exposure.

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and easy to do. Seek medical attention.[2][3]

» Skin Contact: Take off immediately all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. If skin irritation occurs, get medical advice.

[2][3]

 Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.
Seek medical attention if symptoms occur.[2][3]

e Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Call a POISON CENTER or doctor if you feel unwell.[2][3]

Troubleshooting Guide

Problem: The solid 4-Chloro-3,5-difluorobenzaldehyde appears discolored or clumped.

o Possible Cause: The compound may have been exposed to air, moisture, or light, leading to
degradation. Some related compounds are known to be air and light sensitive.[3]

¢ Solution: Check the storage conditions. Ensure the container is always tightly sealed and, if
recommended, stored under an inert atmosphere.[11] For sensitive experiments, it is
advisable to use a fresh, unopened container or to purify the material if its integrity is in
doubt.
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Problem: Inconsistent results are observed in a reaction using 4-Chloro-3,5-
difluorobenzaldehyde.

o Possible Cause: Inconsistent purity or degradation of the starting material can lead to
variable reaction outcomes. The stability of the compound can be affected by improper
storage.[3]

o Solution: Verify the purity of the aldehyde before use, for example, by checking its melting
point.[2] Ensure all handling procedures, such as weighing and transferring, are performed
quickly and efficiently to minimize exposure to the atmosphere, preferably within a fume
hood or glovebox.

Problem: A small spill of the solid compound has occurred outside the fume hood.
o Possible Cause: Accidental mishandling during transport or weighing.

o Solution: Evacuate non-essential personnel from the immediate area. Wearing appropriate
PPE, carefully sweep or scoop up the solid material, avoiding dust generation. Place the
material into a suitable, labeled container for hazardous waste disposal. Clean the affected
area thoroughly. Report the spill to your laboratory supervisor or EHS department.

Data and Properties

ble 1: Physical and Chemical :

Property Value Reference
CAS Number 1160573-20-5 [1][13]
Molecular Formula C7HsCIF20 [1][13]
Molecular Weight 176.55 g/mol [1][13]
Appearance White Solid [2]

Melting Point 46 -48°C/114.8-118.4 °F [2]

Flash Point 110 °C/ 230 °F [2]

Table 2: GHS Hazard Information
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. . H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation

H335: May cause respiratory

Specific target organ toxicity Category 3 o
irritation
Hazardous to the aquatic ) H411: Toxic to aquatic life with
) Chronic 2 ]
environment long lasting effects

Note: This table is compiled
based on data for 4-Chloro-
3,5-difluorobenzaldehyde and

structurally similar compounds.

[1](21(4]

Experimental Protocols & Workflows

While specific reaction protocols are application-dependent, the following general workflow for
handling 4-Chloro-3,5-difluorobenzaldehyde ensures a safe experimental process.

General Handling and Use Workflow
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Preparation Phase

Review Safety Data Sheet (SDS)

Y

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

A

Prepare Work Area in Fume Hood

A4

Assemble All Glassware & Reagents

Start Experiment

Handling & Réaction Phase

Weigh Compound in Fume Hood
(Minimize Dust/Exposure)

A

Add to Reaction Vessel

A

Conduct Experiment

End Experiment

Post-Experjment Phase

Quench Reaction (if necessary)

Y

Segregate & Label Waste
(Solid, Liquid, Sharps)

Y

Decontaminate Glassware & Surfaces

A

Dispose of Waste via EHS Protocols

Y
Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Safe handling workflow for 4-Chloro-3,5-difluorobenzaldehyde.
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Emergency Response Logic

Incident Occurs
(Spill or Exposure)

Spill Respor’\fe

Alert Others & Evacuate Area Exposure

Exﬁq‘sure Response

Don Additional PPE if Needed Remove Victim from Source
Contain Spill with Absorbent Material Remove Contaminated Clothing

' :

) . Administer First Aid
Collect Waste into Labeled Container (Flush Skin/Eyes for 15 min)

\ '

Clean & Decontaminate Area Seek Immediate Medical Attention

Notify Supervisor & EHS

Click to download full resolution via product page
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Caption: Decision-making logic for emergency incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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